BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 4-Ethyl-3-
hitrobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748

This technical guide provides a detailed overview of the physicochemical properties of 4-Ethyl-
3-nitrobenzoic acid, a compound of interest for researchers, scientists, and professionals in
drug development. This document summarizes key molecular data in a structured format to
facilitate its use in research and synthesis applications.

Physicochemical Properties

4-Ethyl-3-nitrobenzoic acid is an organic building block utilized in chemical synthesis and
research.[1] Its structure, which includes a carboxylic acid and a nitro group on an ethyl-
substituted benzene ring, makes it a versatile intermediate for creating more complex
molecules, particularly in the development of pharmaceuticals and agrochemicals.[1]

Below is a summary of its key molecular and physical properties.
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Property Value Source
Molecular Formula CoHoNO4 [1112][3][4]
Molecular Weight 195.17 g/mol [1112][31[4]
IUPAC Name 4-ethyl-3-nitrobenzoic acid [2]

CAS Number 103440-95-5 [1][2][3]
Melting Point 157.5-158.3 °C [1][5]
Boiling Point 336 °C [5]

Flash Point 148 °C [5]
Appearance Light yellow crystalline solid [5]

Low solubility in water; soluble
Solubility in organic solvents like ethanol  [5]

and ether

Experimental Protocols and Visualization

Detailed experimental protocols and signaling pathway diagrams are beyond the scope of this
document. As a language model, | am unable to generate experimental methodologies or
create visualizations such as those using Graphviz. For detailed experimental procedures,
please refer to peer-reviewed scientific literature and established laboratory manuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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